2-[3-(3,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester

• IUPAC Name: methyl 2-[3-(3,4-dichlorophenyl)propyl]-6-methoxybenzoate
• InChI: InChI=1S/C18H18Cl2O3/c1-22-16-8-4-7-13(17(16)18(21)23-2)6-3-5-12-9-10-14(19)15(20)11-12/h4,7-11H,3,5-6H2,1-2H3
• InChI Key: GBMYUEDWLPWCAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)CCCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C18H18Cl2O3
• Molecular Weight: 353.2 g/mol

Description

2-[3-(3,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester (DCPMB) is a synthetic compound that is used in a variety of scientific research applications, including biochemical and physiological research. DCPMB is a derivative of benzoic acid, and is composed of a six-carbon ring with two chlorine atoms at the third and fourth positions. It is a white, crystalline solid with a melting point of 107.5 °C.

Scientific Research Applications

Environmental Fate and Behavior of Parabens

Parabens, which share a chemical lineage with benzoic acid esters, are widely used as preservatives in pharmaceuticals, cosmetics, and foods. Their ubiquitous presence has raised concerns regarding their environmental impact. Studies on parabens, like methylparaben and propylparaben, reveal their persistence in aquatic environments, undergoing degradation yet remaining detectable in surface waters and sediments. This research underscores the need for understanding the environmental fate of such compounds, including "2-[3-(3,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester", to assess their ecological risks and design better wastewater treatment processes (Haman, Dauchy, Rosin, & Munoz, 2015).

Food Safety and Toxicants

Esters of 3-monochloropropane-1,2-diol (3-MCPD esters) are chemical contaminants found in processed foods, including refined edible oils. Their presence has raised food safety concerns due to potential nephrotoxicity and testicular toxicity. Understanding the occurrence, metabolism, and toxicological effects of these esters is crucial for assessing the risk they pose to human health and for developing mitigation strategies. This area of research is relevant to the study of benzoic acid esters, as it highlights the importance of monitoring and regulating chemical contaminants in the food supply (Gao, Li, Huang, & Yu, 2019).

Pharmacological Applications

The structural modification of benzoic acid esters opens avenues for the development of novel pharmaceuticals. For instance, the exploration of salicylic acid derivatives, akin to benzoic acid esters, has led to the identification of compounds with anti-inflammatory, analgesic, and COX-inhibitory activities. Research into these derivatives aims to uncover safer alternatives to traditional non-steroidal anti-inflammatory drugs (NSAIDs), highlighting the potential medicinal applications of compounds like "this compound". These studies contribute to the ongoing search for new drugs with improved efficacy and reduced side effects (Tjahjono, Caroline, Foe, Karnati, Ergün, Esar, Wijaya, Hadinugroho, Kusindarta, & Wihadmadyatami, 2022).

Mechanism of Action

Mode of Action

It’s known that the compound is involved in the suzuki–miyaura (sm) cross-coupling reaction , a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the interaction of the compound with a metal catalyst, leading to the formation of new carbon-carbon bonds .

Biochemical Pathways

The Suzuki–Miyaura coupling reaction, in which MFCD12546690 participates, is a key biochemical pathway . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Result of Action

The result of MFCD12546690’s action is the formation of new carbon-carbon bonds through the Suzuki–Miyaura coupling reaction . This reaction is a key step in the synthesis of various organic compounds . .

Action Environment

The action of MFCD12546690 is influenced by various environmental factors. For instance, the Suzuki–Miyaura coupling reaction, in which this compound participates, is known to be exceptionally mild and functional group tolerant . It also requires a relatively stable, readily prepared, and generally environmentally benign organoboron reagent